{3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide

• IUPAC Name: N-[3-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]propyl]formamide
• InChI: InChI=1S/C19H21N3O/c1-15-8-10-16(11-9-15)13-22-18-6-3-2-5-17(18)21-19(22)7-4-12-20-14-23/h2-3,5-6,8-11,14H,4,7,12-13H2,1H3,(H,20,23)
• InChI Key: SMOCFRMXEVXFEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2CCCNC=O
• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol

Description

{3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide, also known as MBPF, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of {3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide is not fully understood. However, it has been proposed that it may exert its biological effects by interacting with various cellular targets, including DNA, enzymes, and signaling pathways.
Biochemical and Physiological Effects:
{3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit inflammation by suppressing the production of pro-inflammatory cytokines, and inhibit viral replication by targeting viral enzymes. It has also been reported to exhibit low toxicity in normal cells and animals.

Advantages and Limitations for Lab Experiments

One of the advantages of {3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide is its ease of synthesis and purification, which makes it a suitable candidate for drug development. However, its low solubility and stability in aqueous solutions may limit its use in certain experiments.

Future Directions

Several future directions for {3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide research can be identified, including the development of more potent analogs with improved pharmacokinetic properties, the elucidation of its exact mechanism of action, and the evaluation of its therapeutic potential in various disease models. Additionally, the use of {3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide as a probe for studying cellular processes and signaling pathways may also be explored.
In conclusion, {3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide is a promising compound with potential therapeutic applications in various disease conditions. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the therapeutic potential of {3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide and its analogs.

Scientific Research Applications

{3-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]propyl}formamide has been found to exhibit various biological activities, including anticancer, anti-inflammatory, and antiviral properties. Several studies have reported its potential as a lead compound for developing new drugs for the treatment of cancer, inflammation, and viral infections.